Cas no 2228493-52-3 (4-1-(3-bromothiophen-2-yl)ethylpiperidine)

• Product Name: 4-1-(3-bromothiophen-2-yl)ethylpiperidine
• CAS No: 2228493-52-3
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 5849365
• PubChem ID: 165708198
• Update Time: 2025-10-30

4-1-(3-bromothiophen-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-bromothiophen-2-yl)ethylpiperidine
• 4-[1-(3-bromothiophen-2-yl)ethyl]piperidine
• EN300-1905691
• 2228493-52-3

• Inchi： 1S/C11H16BrNS/c1-8(9-2-5-13-6-3-9)11-10(12)4-7-14-11/h4,7-9,13H,2-3,5-6H2,1H3
• InChI Key： FRQWIMQPVBJIHV-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 273.01868g/mol
• Monoisotopic Mass: 273.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-1-(3-bromothiophen-2-yl)ethylpiperidine

4-1-(3-Bromothiophen-2-yl)EthylPiperidine: A Comprehensive Overview

The compound with CAS No. 2228493-52-3, commonly referred to as 4-1-(3-bromothiophen-2-yl)ethylpiperidine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which serves as a foundational structure for numerous bioactive molecules. The 3-bromothiophen-2-yl substituent introduces additional complexity and functionality, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The bromine atom at the 3-position of the thiophene ring in 4-1-(3-bromothiophen-2-yl)ethylpiperidine plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability. This makes it a valuable tool in medicinal chemistry for designing compounds with enhanced therapeutic potential.

One of the most notable advancements in the synthesis of 4-1-(3-bromothiophen-2-yl)ethylpiperidine involves the use of microwave-assisted reactions, which have significantly improved reaction efficiency and yield. These methods not only reduce reaction time but also minimize the formation of by-products, making them more environmentally friendly and cost-effective. Researchers have also explored the use of this compound as a building block for constructing larger molecular frameworks, such as macrocycles and polycyclic compounds, which are often associated with complex biological activities.

The pharmacological profile of 4-1-(3-bromothiophen-2-yl)ethylpiperidine has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways, particularly those involving protein kinases, has positioned it as a potential lead compound for kinase inhibitors.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of 4-1-(3-bromothiophen-2-yl)ethylpiperidine. These techniques provide high-resolution data that enable precise determination of the compound's stereochemistry and purity, which are critical factors in ensuring its reliability for therapeutic applications.

Furthermore, computational chemistry methods have been employed to predict the physicochemical properties and pharmacokinetic profiles of 4-1-(3-bromothiophen-2-yliethyl)piperidine. Molecular docking studies have revealed that this compound has a strong binding affinity to several drug targets, including enzymes involved in inflammation and cancer progression. These insights have guided researchers in optimizing its chemical structure to enhance its efficacy and reduce potential side effects.

Looking ahead, the development of 4-(3-bromothiophen-2-yliethyl)piperidine into a clinically relevant drug will depend on several factors, including its scalability for large-scale production and its safety profile in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical and clinical phases.

In conclusion, 4-(3-bromothiophenylethyl)piperidine represents a significant advancement in heterocyclic chemistry with promising therapeutic applications. Its unique combination of structural features and functional groups makes it an attractive candidate for further exploration in both academic research and industrial drug development.